acetyl Podocarpic acid anhydride
Overview
Description
Acetyl podocarpic acid anhydride is a potent, semisynthetic liver X receptor (LXR) agonist derived from extracts of the mayapple . It has the potential to be useful for the prevention and research of atherosclerosis, especially in the context of low HDL levels .
Chemical Reactions Analysis
Acid anhydrides, such as acetyl podocarpic acid anhydride, are highly reactive to nucleophilic attack . They undergo many of the same reactions as acid chlorides, including reactions with water to form carboxylic acids, with alcohols to form esters, and with amines to form amides .Scientific Research Applications
Diagnostic Tools in Metabolic Profiling
Acetyl podocarpic acid anhydride has been employed in enhancing the nuclear magnetic resonance spectra of biomolecules. This has significant implications in metabolic profiling, aiding in identifying biomarkers with clinical significance. The high reactivity of acetic anhydride with amino groups enables rapid tagging of molecules like amino acids, thus facilitating better spectroscopic methods for obtaining critical clinical information through metabolic evaluations (Wilson et al., 2009).
Liver X Receptor Agonists for Atherosclerosis Treatment
In the context of atherosclerosis treatment, podocarpic acid anhydride has shown promise as a potent agonist for Liver X receptors. These receptors play a crucial role in regulating cholesterol metabolism, and podocarpic acid anhydride derivatives have been identified as effective in this domain, potentially offering new avenues for atherosclerosis therapy (Liu et al., 2005).
Conversion to Diterpenoid Alkaloids
Research has explored the conversion of podocarpic acid to atisine, a diterpenoid alkaloid. This process involves the creation of dienes reacting with maleic anhydride, leading to crystalline adducts with potential applications in various chemical syntheses (Girotra & Zalkow, 1965).
In Vitro Labeling of Proteins and Viruses
Acetic anhydride, a component related to acetyl podocarpic acid anhydride, has been used for in vitro labeling of proteins and viruses. This process aids in studies of protein structure, molecular weight calibration, and understanding viral morphology and density (Montelaro & Rueckert, 1975).
Enhancing Physicochemical Properties of Starch
Acetylation, which involves acetic anhydride, is used to modify starch, enhancing its physicochemical properties. This method has been applied to sago starch, demonstrating how acetylation can optimize its characteristics for various applications (Rahim et al., 2022).
Oil Sorption-Active Materials Production
Sugarcane bagasse, esterified with acetic anhydride, has been used for producing oil sorption-active materials. This innovative approach enhances the hydrophobic properties of bagasse, making it a viable alternative for oil spill cleanup, replacing non-biodegradable materials (Sun, Sun, & Sun, 2004).
Future Directions
properties
IUPAC Name |
[(1S,4aS,10aR)-6-acetyloxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carbonyl] (1S,4aS,10aR)-6-acetyloxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H46O7/c1-23(39)43-27-13-9-25-11-15-31-35(3,29(25)21-27)17-7-19-37(31,5)33(41)45-34(42)38(6)20-8-18-36(4)30-22-28(44-24(2)40)14-10-26(30)12-16-32(36)38/h9-10,13-14,21-22,31-32H,7-8,11-12,15-20H2,1-6H3/t31-,32-,35-,36-,37+,38+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUJQRQRBNRGQTC-SPGSYPTKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC2=C(CCC3C2(CCCC3(C)C(=O)OC(=O)C4(CCCC5(C4CCC6=C5C=C(C=C6)OC(=O)C)C)C)C)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=CC2=C(CC[C@@H]3[C@@]2(CCC[C@]3(C)C(=O)OC(=O)[C@]4(CCC[C@]5([C@H]4CCC6=C5C=C(C=C6)OC(=O)C)C)C)C)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H46O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
614.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
acetyl Podocarpic acid anhydride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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